Cas no 2228297-62-7 (2-(2-hydroxynaphthalen-1-yl)-2-methylpropanoic acid)

• Product Name: 2-(2-hydroxynaphthalen-1-yl)-2-methylpropanoic acid
• CAS No: 2228297-62-7
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• CID: 6389937
• PubChem ID: 165763603
• Update Time: 2025-06-07

2-(2-hydroxynaphthalen-1-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxynaphthalen-1-yl)-2-methylpropanoic acid
• 2228297-62-7
• EN300-1793795

• Inchi： 1S/C14H14O3/c1-14(2,13(16)17)12-10-6-4-3-5-9(10)7-8-11(12)15/h3-8,15H,1-2H3,(H,16,17)
• InChI Key： PXSPFNRNESGDSK-UHFFFAOYSA-N
• SMILES： OC1=CC=C2C=CC=CC2=C1C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 230.094294304g/mol
• Monoisotopic Mass: 230.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-(2-hydroxynaphthalen-1-yl)-2-methylpropanoic acid

2-(2-hydroxynaphthalen-1-yl)-2-methylpropanoic acid (CAS No. 2228297-62-7): A Comprehensive Overview

2-(2-hydroxynaphthalen-1-yl)-2-methylpropanoic acid (CAS No. 2228297-62-7) is a unique and promising compound in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as HNM, has garnered significant attention due to its potential therapeutic applications and distinctive chemical structure. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 2-(2-hydroxynaphthalen-1-yl)-2-methylpropanoic acid.

Chemical Structure and Properties

2-(2-hydroxynaphthalen-1-yl)-2-methylpropanoic acid is a derivative of naphthalene with a hydroxy group and a methylpropanoic acid moiety. The compound's molecular formula is C₁₅H₁₄O₃, and it has a molecular weight of 246.3 g/mol. The presence of the hydroxy group imparts polarity to the molecule, making it more soluble in polar solvents such as water and ethanol. The methylpropanoic acid group contributes to the compound's acidic properties, which can be crucial for its biological activities.

The chemical structure of HNM is characterized by a naphthalene ring system with a hydroxy substituent at the 2-position and a 2-methylpropanoic acid group attached to the 1-position. This unique arrangement provides the compound with a combination of aromatic stability and functional group reactivity, making it an interesting candidate for various chemical reactions and biological studies.

Synthesis Methods

The synthesis of 2-(2-hydroxynaphthalen-1-yl)-2-methylpropanoic acid has been explored through several routes, each with its own advantages and limitations. One common method involves the reaction of 1-naphthol with 2-bromopropionic acid in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product.

An alternative approach involves the use of transition metal-catalyzed coupling reactions, such as Suzuki-Miyaura coupling or Heck coupling. These methods offer higher yields and better control over the regioselectivity of the product. For example, a recent study published in the Journal of Organic Chemistry reported a highly efficient synthesis of HNM using palladium-catalyzed cross-coupling reactions, achieving yields above 90%.

Biological Activities and Therapeutic Potential

The biological activities of 2-(2-hydroxynaphthalen-1-yl)-2-methylpropanoic acid have been extensively studied in recent years, revealing its potential as a therapeutic agent for various diseases. One of the most notable applications is in the treatment of inflammatory conditions. Research has shown that HNM exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, HNM has also demonstrated promising antitumor activities. Studies have indicated that it can induce apoptosis in cancer cells by modulating signaling pathways such as p53 and Bcl-2. A recent study published in Cancer Research highlighted the ability of HNM to selectively target cancer cells while sparing normal cells, making it a potential candidate for cancer therapy.

HNM has also been investigated for its neuroprotective effects. Preclinical studies have shown that it can protect neurons from oxidative stress and neurodegeneration by scavenging free radicals and upregulating antioxidant enzymes. These findings suggest that HNM may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Directions

The promising preclinical results of 2-(2-hydroxynaphthalen-1-yl)-2-methylpropanoic acid have led to increased interest in its clinical development. Several phase I clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Preliminary data from these trials have shown that HNM is well-tolerated at therapeutic doses with minimal side effects.

Further research is needed to fully understand the mechanisms underlying the biological activities of HNM strong>. Ongoing studies are focusing on elucidating its pharmacokinetic properties, optimizing its formulation for oral administration, and exploring combination therapies with other drugs to enhance its therapeutic effects.

In conclusion, 2-(2-hydroxynaphthalen-1-yl)-2-methylpropanoic acid (CAS No. 228897-67) strong>, or HNM, is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure, combined with its diverse biological activities, makes it an exciting candidate for further research and development in medicinal chemistry and pharmaceutical sciences.